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Compound of Interest
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Cat. No.: B12380922 Get Quote

For Immediate Release

LONDON, UK – December 8, 2025 – A comprehensive technical guide detailing the chemical

structure, synthesis, and application of IMP-2373, a novel cyanopyrrolidine (CNPy)-based

covalent probe, is now available for researchers, scientists, and drug development

professionals. This guide provides an in-depth look at IMP-2373 as a potent and broad-

spectrum activity-based probe for monitoring deubiquitinase (DUB) activity in living cells, a

critical area of investigation for various diseases, including cancer and neurodegenerative

disorders.

IMP-2373 has emerged as a valuable tool for profiling the activity of a significant portion of the

DUB enzyme family. Its ability to covalently bind to the active site of these enzymes allows for

the quantitative assessment of their engagement, providing crucial insights into their roles in

cellular processes. This guide summarizes the key findings and methodologies from the

seminal research that introduced this probe.

Chemical Profile of IMP-2373
The fundamental characteristics of IMP-2373 are outlined below, providing a foundational

understanding of its molecular properties.
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Property Value

Chemical Name IMP-2373

Molecular Formula C₂₁H₂₀N₄O₂

Molecular Weight 360.41 g/mol

Class Cyanopyrrolidine (CNPy)-based probe

Function
Covalent, pan-deubiquitinase (DUB) activity-

based probe

Deubiquitinase Engagement Profile
IMP-2373 has been demonstrated to engage a wide array of deubiquitinases across various

cell lines. Quantitative proteomic analysis has revealed that IMP-2373 can engage with over 35

DUBs, making it a powerful tool for broad-spectrum DUB activity profiling.[1][2][3] The

engagement is typically measured by a log2 fold change in protein enrichment in the presence

of the probe compared to a vehicle control. A summary of the number of DUBs engaged at a

specific concentration is presented below.

Cell Lines Tested
IMP-2373
Concentration

Incubation Time

Number of DUBs
Engaged (log2 fold
change > 0.3 vs.
vehicle)

T47D, U2OS, U87-

MG
3 µM 1.5 hours

Varies by cell line,

with broad

engagement observed

Note: For a comprehensive list of all engaged DUBs and their specific quantitative data,

researchers are directed to the supplementary materials of the primary research publication by

Conole et al. in Angewandte Chemie.

Experimental Protocols
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This section provides a detailed overview of the key experimental methodologies associated

with the synthesis and application of IMP-2373.

Synthesis of IMP-2373
The synthesis of IMP-2373 involves a multi-step chemical process characteristic of

cyanopyrrolidine probe synthesis. While the precise, step-by-step protocol is proprietary and

detailed in the supplementary information of the original publication, the general workflow is as

follows:
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Sample Preparation

Protein Enrichment and Digestion

Mass Spectrometry and Data Analysis

Live Cell Incubation with IMP-2373

Cell Lysis

Click Chemistry with Reporter Tag (e.g., Biotin or Fluorophore)

Enrichment of Probe-Labeled Proteins (e.g., Streptavidin Pulldown)

On-Bead Digestion (Trypsin)

LC-MS/MS Analysis

Data Analysis (Protein Identification and Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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